Cas no 5240-51-7 (p-Fumarotoluidide(7CI,8CI))

p-Fumarotoluidide(7CI,8CI) structure
p-Fumarotoluidide(7CI,8CI) structure
Product Name:p-Fumarotoluidide(7CI,8CI)
CAS No:5240-51-7
MF:C18H18N2O2
MW:294.347724437714
CID:383981
Update Time:2024-01-29

p-Fumarotoluidide(7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • p-Fumarotoluidide(7CI,8CI)
    • benzo[g]pteridine-2,4(1H,3H)-dione, 8-amino-1,3-dimethyl-
    • NSC241461
    • p-Fumarotoluidide (7CI,8CI)
    • Inchi: 1S/C18H18N2O2/c1-13-3-7-15(8-4-13)19-17(21)11-12-18(22)20-16-9-5-14(2)6-10-16/h3-12H,1-2H3,(H,19,21)(H,20,22)/b12-11+
    • InChI Key: DDTHTLKAIVGOLC-VAWYXSNFSA-N
    • SMILES: C(NC1=CC=C(C)C=C1)(=O)/C=C/C(NC1=CC=C(C)C=C1)=O

Computed Properties

  • Exact Mass: 257.09143

Experimental Properties

  • Density: 1.213±0.06 g/cm3(Predicted)
  • Melting Point: 356 °C
  • Boiling Point: 549.1±50.0 °C(Predicted)
  • PSA: 92.42
  • pka: 12.17±0.70(Predicted)
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